Cas no 1261933-11-2 (4-(2-Chloro-5-methoxycarbonylphenyl)-2-nitrophenol)

• Product Name: 4-(2-Chloro-5-methoxycarbonylphenyl)-2-nitrophenol
• CAS No: 1261933-11-2
• MF: C₁₄H₁₀ClNO₅
• MW: 307.685903072357
• MDL: MFCD18315997
• CID: 2764406
• PubChem ID: 53221722
• Update Time: 2025-08-02

4-(2-Chloro-5-methoxycarbonylphenyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-4'-hydroxy-3'-nitro[1,1'-biphenyl]-3-carboxylate
• 4-(2-CHLORO-5-METHOXYCARBONYLPHENYL)-2-NITROPHENOL
• DTXSID90686332
• 4-(2-Chloro-5-methoxycarbonylphenyl)-2-nitrophenol, 95%
• MFCD18315997
• 1261933-11-2
• 4-(2-Chloro-5-methoxycarbonylphenyl)-2-nitrophenol

• MDL： MFCD18315997
• Inchi： 1S/C14H10ClNO5/c1-21-14(18)9-2-4-11(15)10(6-9)8-3-5-13(17)12(7-8)16(19)20/h2-7,17H,1H3
• InChI Key： FTYATIPTKNHQTJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C=C1C1C=CC(=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 307.0247501Da
• Monoisotopic Mass: 307.0247501Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 92.4Ų

Additional information on 4-(2-Chloro-5-methoxycarbonylphenyl)-2-nitrophenol

4-(2-Chloro-5-methoxycarbonylphenyl)-2-nitrophenol (CAS No. 1261933-11-2)

4-(2-Chloro-5-methoxycarbonylphenyl)-2-nitrophenol, also known by its CAS registry number CAS No. 1261933-11-2, is a highly specialized organic compound with significant applications in the fields of material science and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a nitro group and a methoxycarbonyl substituent attached to a phenolic ring system. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various research and industrial purposes.

The synthesis of 4-(2-Chloro-5-methoxycarbonylphenyl)-2-nitrophenol involves a multi-step process that typically begins with the nitration of a suitable aromatic compound. Recent advancements in synthetic methodologies have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the final product. The use of novel catalysts and green chemistry principles has also been explored to minimize environmental impact during the synthesis process.

One of the most notable applications of this compound is in the development of advanced materials with tailored electronic properties. The nitro group in the molecule acts as an electron-withdrawing substituent, which significantly influences the electronic characteristics of the aromatic ring. This makes 4-(2-Chloro-5-methoxycarbonylphenyl)-2-nitrophenol a promising candidate for use in organic electronics, such as in the fabrication of light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent studies have demonstrated that incorporating this compound into polymer blends can enhance their conductivity and stability under various operating conditions.

In addition to its material science applications, 4-(2-Chloro-5-methoxycarbonylphenyl)-2-nitrophenol has shown potential in pharmacological research. The compound exhibits moderate antioxidant activity, which suggests its possible use as a precursor for developing therapeutic agents targeting oxidative stress-related diseases. Researchers have also investigated its ability to inhibit certain enzymes, such as tyrosinase, which is implicated in melanogenesis. These findings highlight the compound's potential role in dermatological applications, particularly in the development of anti-aging and depigmenting agents.

The structural versatility of CAS No. 1261933-11-2 allows for further functionalization to tailor its properties for specific applications. For instance, recent studies have explored the incorporation of this compound into hybrid materials by coupling it with metal nanoparticles or carbon-based nanomaterials. Such hybrids exhibit enhanced catalytic activity and can be utilized in environmental remediation processes, such as the degradation of organic pollutants under UV light irradiation.

In conclusion, 4-(2-Chloro-5-methoxycarbonylphenyl)-2-nitrophenol (CAS No. 1261933-11-2) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and functional groups make it an invaluable tool for researchers aiming to develop innovative materials and therapeutic agents. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.